5-chloro-8-quinolinyl 3-bromobenzoate

• IUPAC Name: (5-chloroquinolin-8-yl) 3-bromobenzoate
• InChI: InChI=1S/C16H9BrClNO2/c17-11-4-1-3-10(9-11)16(20)21-14-7-6-13(18)12-5-2-8-19-15(12)14/h1-9H
• InChI Key: LPUVAAFEYGBFMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)OC2=C3C(=C(C=C2)Cl)C=CC=N3
• Molecular Formula: C16H9BrClNO2
• Molecular Weight: 362.60 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of 5-chloro-8-quinolinyl 3-bromobenzoate, there are methods for synthesizing similar compounds. For instance, chlorantraniliprole, a related compound, can be synthesized using a novel telescopic process starting from 3-Bromo-1- (3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid.

Mechanism of Action

The mechanism of action of 5-chloro-8-quinolinyl 3-bromobenzoate is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in DNA replication and repair, leading to the accumulation of DNA damage and ultimately cell death. It has also been shown to disrupt the integrity of the cell membrane, leading to cell lysis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to exhibit antibacterial and antifungal activities against various pathogens.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-chloro-8-quinolinyl 3-bromobenzoate in lab experiments is its potent biological activity. This compound has been shown to exhibit strong antitumor, antibacterial, and antifungal activities, making it an ideal candidate for various biological assays. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 5-chloro-8-quinolinyl 3-bromobenzoate. One of the major areas of research is the development of novel derivatives of this compound that exhibit improved biological activity and reduced toxicity. Another area of research is the investigation of the mechanism of action of this compound, which may lead to the development of new therapeutic strategies for cancer and infectious diseases. Additionally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo, which may provide valuable insights into its potential use in clinical applications.
Conclusion
In conclusion, this compound is a promising compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in detail in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in various fields of scientific research.

Scientific Research Applications

5-chloro-8-quinolinyl 3-bromobenzoate has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in medicinal chemistry, where it has been shown to exhibit potent antitumor, antibacterial, and antifungal activities. It has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer.